Cas no 338394-60-8 (Quinoxaline, 2-[(4-methoxyphenyl)thio]-)

• Product Name: Quinoxaline, 2-[(4-methoxyphenyl)thio]-
• CAS No: 338394-60-8
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD00138678
• CID: 5214349
• Update Time: 2026-03-06

Quinoxaline, 2-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-[(4-methoxyphenyl)thio]-

• MDL： MFCD00138678
• Inchi： 1S/C15H12N2OS/c1-18-11-6-8-12(9-7-11)19-15-10-16-13-4-2-3-5-14(13)17-15/h2-10H,1H3
• InChI Key： HCPUDQINSCLOJH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1SC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 268.067
• Monoisotopic Mass: 268.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Quinoxaline, 2-[(4-methoxyphenyl)thio]-

Recent Advances in Quinoxaline, 2-[(4-methoxyphenyl)thio]- (CAS: 338394-60-8) Research

Quinoxaline derivatives have garnered significant attention in the field of medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Among these derivatives, Quinoxaline, 2-[(4-methoxyphenyl)thio]- (CAS: 338394-60-8) has emerged as a promising candidate for further investigation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for Quinoxaline, 2-[(4-methoxyphenyl)thio]-, emphasizing its efficient production through nucleophilic substitution reactions. The compound's structural features, including the quinoxaline core and the 4-methoxyphenylthio moiety, contribute to its unique chemical properties and biological interactions. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro and in vivo studies have demonstrated the compound's potent biological activities. Notably, Quinoxaline, 2-[(4-methoxyphenyl)thio]- exhibits significant inhibitory effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic pathways, involving caspase-3 and -9. Additionally, its antimicrobial activity against drug-resistant bacterial strains has been reported, making it a potential candidate for combating antibiotic resistance.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability remain. Researchers are exploring structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development stages.

In conclusion, Quinoxaline, 2-[(4-methoxyphenyl)thio]- (CAS: 338394-60-8) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological spectrum and optimize its properties for clinical applications. This brief underscores the importance of continued exploration of quinoxaline derivatives in drug discovery and development.